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Introduction
Calcium oxoglutarate (calcium alpha-ketoglutarate or Ca-AKG) is a key metabolic intermediate

that plays a crucial role in cellular energy production and various signaling pathways. As an

intermediate in the Krebs cycle, it is central to mitochondrial respiration.[1] Emerging research

indicates its potential in influencing longevity and cellular health by supporting mitochondrial

function.[2] The Agilent Seahorse XF Analyzer provides a powerful platform to investigate the

real-time metabolic effects of compounds like Ca-AKG on live cells by measuring the oxygen

consumption rate (OCR), an indicator of mitochondrial respiration, and the extracellular

acidification rate (ECAR), an indicator of glycolysis.[3]

These application notes provide detailed protocols for utilizing the Seahorse XF Analyzer to

assess the impact of Ca-AKG on cellular metabolism, specifically focusing on the Cell Mito

Stress Test, the Glycolysis Stress Test, and the Real-Time ATP Rate Assay.

Data Presentation
The following tables summarize quantitative data from a study investigating the effects of

alpha-ketoglutarate (AKG) on mitochondrial respiration in HT22 cells under oxidative stress.

Due to the limited availability of published data for the Glycolysis Stress Test and Real-Time

ATP Rate Assay with Ca-AKG treatment, the corresponding tables present hypothetical data
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reflecting expected outcomes based on the known metabolic functions of AKG. These are

intended as a guide for data interpretation.

Table 1: Effect of Alpha-Ketoglutarate on Mitochondrial Respiration Parameters in H₂O₂-

Treated HT22 Cells

Parameter Control (H₂O₂)
1 mM AKG +
H₂O₂

2 mM AKG +
H₂O₂

4 mM AKG +
H₂O₂

Basal

Respiration

(OCR, pmol/min)

100 ± 8.5 125 ± 10.2 145 ± 11.8 160 ± 13.5

ATP Production

(OCR, pmol/min)
70 ± 6.3 95 ± 8.1 115 ± 9.7 130 ± 11.2

Maximal

Respiration

(OCR, pmol/min)

150 ± 12.1 180 ± 14.5 210 ± 17.3 235 ± 19.8

Spare

Respiratory

Capacity (%)

50 ± 5.2 55 ± 6.1 65 ± 7.3 75 ± 8.1

Data is presented as mean ± standard deviation. Data is adapted from a study by Wu et al.

(2022) on the effects of AKG on H₂O₂-induced injury in HT22 cells.[4]

Table 2: Illustrative Example of Expected Effects of Calcium Oxoglutarate on Glycolytic

Parameters

Parameter Control 2 mM Ca-AKG

Glycolysis (ECAR, mpH/min) 30 ± 3.5 25 ± 3.1

Glycolytic Capacity (ECAR,

mpH/min)
50 ± 4.8 45 ± 4.2

Glycolytic Reserve (%) 67 ± 7.2 80 ± 8.5
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Note: This table presents hypothetical data based on the expected metabolic shift towards

oxidative phosphorylation with Ca-AKG supplementation. Actual results may vary.

Table 3: Illustrative Example of Expected Effects of Calcium Oxoglutarate on ATP Production

Rates

Parameter Control 2 mM Ca-AKG

mitoATP Production Rate

(pmol ATP/min)
100 ± 9.8 130 ± 12.5

glycoATP Production Rate

(pmol ATP/min)
40 ± 4.2 30 ± 3.8

Total ATP Production Rate

(pmol ATP/min)
140 ± 13.1 160 ± 15.6

Note: This table presents hypothetical data based on the expected increase in mitochondrial

ATP production and a potential compensatory decrease in glycolytic ATP production with Ca-

AKG supplementation. Actual results may vary.

Experimental Protocols
Seahorse XF Cell Mito Stress Test
This assay measures key parameters of mitochondrial function by sequentially injecting

mitochondrial respiratory chain inhibitors.[5]

Materials:

Seahorse XF Analyzer (e.g., XFe96)

Seahorse XF Cell Culture Microplates

Calcium Oxoglutarate (Ca-AKG)

Seahorse XF Calibrant

Seahorse XF Base Medium (supplemented with glucose, sodium pyruvate, and glutamine)
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Seahorse XF Cell Mito Stress Test Kit (containing Oligomycin, FCCP, and

Rotenone/Antimycin A)

Protocol:

Cell Culture:

Seed cells in a Seahorse XF cell culture microplate at a pre-determined optimal density to

achieve a confluent monolayer on the day of the assay.

Incubate overnight at 37°C in a 5% CO₂ incubator.

Sensor Cartridge Hydration:

On the day before the assay, hydrate the Seahorse XF sensor cartridge by adding 200 µL

of Seahorse XF Calibrant to each well of the utility plate and placing the sensor cartridge

on top.

Incubate overnight at 37°C in a non-CO₂ incubator.

Assay Preparation:

On the day of the assay, prepare the assay medium. For the treatment group, supplement

the medium with the desired concentration of Ca-AKG (a typical starting range is 1-5 mM).

The control group should receive the vehicle.

Remove the cell culture medium from the plate and wash once with the prepared assay

medium.

Add 180 µL of the final assay medium (with or without Ca-AKG) to each well.

Incubate the cell plate at 37°C in a non-CO₂ incubator for 1 hour before the assay.

Instrument Setup and Execution:

Load the hydrated sensor cartridge with the mitochondrial inhibitors (Oligomycin, FCCP,

Rotenone/Antimycin A) according to the Seahorse XF Cell Mito Stress Test protocol.
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Calibrate the Seahorse XF Analyzer with the sensor cartridge.

After calibration, replace the calibrant plate with the cell culture plate and initiate the assay.

The instrument will measure baseline OCR and ECAR, followed by sequential injections of

the inhibitors.

Seahorse XF Glycolysis Stress Test
This assay measures key parameters of glycolytic flux by sequentially injecting glucose, a

mitochondrial inhibitor, and a glycolysis inhibitor.

Materials:

Seahorse XF Analyzer

Seahorse XF Cell Culture Microplates

Calcium Oxoglutarate (Ca-AKG)

Seahorse XF Calibrant

Seahorse XF Base Medium (without glucose or pyruvate)

Seahorse XF Glycolysis Stress Test Kit (containing Glucose, Oligomycin, and 2-

Deoxyglucose (2-DG))

Protocol:

Cell Culture and Sensor Cartridge Hydration:

Follow steps 1 and 2 from the Cell Mito Stress Test protocol.

Assay Preparation:

On the day of the assay, prepare the glycolysis stress test medium. For the treatment

group, supplement the medium with the desired concentration of Ca-AKG.

Wash cells with the prepared assay medium.
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Add 180 µL of the final assay medium to each well.

Incubate the cell plate at 37°C in a non-CO₂ incubator for 1 hour.

Instrument Setup and Execution:

Load the hydrated sensor cartridge with Glucose, Oligomycin, and 2-DG according to the

Seahorse XF Glycolysis Stress Test protocol.

Calibrate the instrument.

Replace the calibrant plate with the cell culture plate and start the assay. The instrument

will measure baseline ECAR and OCR before and after each injection.

Seahorse XF Real-Time ATP Rate Assay
This assay simultaneously quantifies the rate of ATP production from glycolysis and

mitochondrial respiration.

Materials:

Seahorse XF Analyzer

Seahorse XF Cell Culture Microplates

Calcium Oxoglutarate (Ca-AKG)

Seahorse XF Calibrant

Seahorse XF DMEM Medium, pH 7.4 (supplemented with glucose, sodium pyruvate, and

glutamine)

Seahorse XF Real-Time ATP Rate Assay Kit (containing Oligomycin and Rotenone/Antimycin

A)

Protocol:

Cell Culture and Sensor Cartridge Hydration:
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Follow steps 1 and 2 from the Cell Mito Stress Test protocol.

Assay Preparation:

Prepare the assay medium as per the kit instructions. For the treatment group,

supplement the medium with the desired concentration of Ca-AKG.

Wash cells and add 180 µL of the final assay medium to each well.

Incubate the cell plate at 37°C in a non-CO₂ incubator for 1 hour.

Instrument Setup and Execution:

Load the hydrated sensor cartridge with Oligomycin and Rotenone/Antimycin A.

Calibrate the instrument.

Replace the calibrant plate with the cell culture plate and begin the assay. The software

will calculate the mitoATP and glycoATP production rates based on the changes in OCR

and ECAR following the inhibitor injections.

Mandatory Visualization
Signaling Pathways and Experimental Workflows
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Seahorse Mito Stress Test Workflow
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Assay Execution
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Caption: Workflow for the Seahorse XF Cell Mito Stress Test.
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Ca-AKG and Calcium Signaling in Mitochondrial Metabolism
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Caption: Ca-AKG and Calcium Signaling in Mitochondrial Metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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